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Compound of Interest

Compound Name: Tanerasertib
CAS No.: 3034255-93-8
Cat. No.: B15606804
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper dissolution of
investigational compounds is a critical first step to ensure the accuracy and reproducibility of
experimental results. This guide provides a comprehensive technical support center for
dissolving Tanerasertib, an AKT1 inhibitor, for various laboratory applications.

This document outlines solubility data, detailed protocols for preparing solutions for in vitro and
in vivo studies, and a troubleshooting section to address common challenges.

Solubility Profile of Tanerasertib

Understanding the solubility of Tanerasertib in common laboratory solvents is essential for
preparing appropriate stock and working solutions. The following table summarizes the
available solubility data.
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Solvent Solubility Molarity (at max solubility)
DMSO > 2.08 mg/mL >3.48 mM

Ethanol Insoluble Not Applicable

Water Insoluble Not Applicable

Note: The molecular weight of Tanerasertib is 597.65 g/mol . The provided solubility data is
based on information from chemical suppliers. It is always recommended to perform a small-
scale solubility test with a new batch of the compound.

Experimental Protocols
Preparing Tanerasertib Stock Solutions

The recommended solvent for preparing a high-concentration stock solution of Tanerasertib is
Dimethyl Sulfoxide (DMSO).

Protocol for Preparing a 10 mM DMSO Stock Solution:

e Weighing: Accurately weigh the desired amount of Tanerasertib powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.98
mg of Tanerasertib.

» Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the
Tanerasertib powder.

» Mixing: Gently vortex or sonicate the solution at room temperature until the compound is
completely dissolved. Visually inspect the solution to ensure there are no visible particles.

o Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles. Store the aliquots at -20°C for short-term storage (days to weeks) or at -80°C for
long-term storage (months to years).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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